Cas no 1252309-33-3 (1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide)

• Product Name: 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide
• CAS No: 1252309-33-3
• MF: C₁₉H₂₉ClN₄O₃S
• MW: 428.976562261581
• CID: 5969459
• PubChem ID: 51132038
• Update Time: 2025-11-01

1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26594382
• 1252309-33-3
• Z992091102
• 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide
• 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide
• AKOS034781077

• Inchi： 1S/C19H29ClN4O3S/c1-23-11-5-15(6-12-23)4-10-22-19(25)16-7-13-24(14-8-16)28(26,27)17-3-2-9-21-18(17)20/h2-3,9,15-16H,4-8,10-14H2,1H3,(H,22,25)
• InChI Key： DRAQOSOTROFLCH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCC(C(NCCC2CCN(C)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 428.1648897g/mol
• Monoisotopic Mass: 428.1648897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide

Introduction to 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide (CAS No. 1252309-33-3)

1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1252309-33-3, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research and development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a sulfonyl group attached to a chloropyridine ring and an amide linkage connecting it to a piperidine moiety. The presence of these functional groups not only contributes to the compound's chemical diversity but also influences its pharmacological properties. Specifically, the sulfonyl group is known to enhance binding affinity to biological targets, while the piperidine ring provides stability and solubility advantages.

In recent years, there has been a growing interest in the development of novel compounds that target neurological disorders. The structural features of 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide make it a compelling candidate for further investigation in this area. Studies have suggested that compounds with similar structural motifs may interact with neurotransmitter receptors and ion channels, potentially leading to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of a chloropyridine ring and a piperidine moiety creates a versatile platform that can be modified to enhance specific biological activities. Researchers have been exploring various derivatives of this compound to optimize its pharmacokinetic properties and improve its efficacy in preclinical models. These efforts have led to the identification of several promising analogs that show enhanced potency and reduced side effects.

The synthesis of 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process, enabling researchers to access this compound more efficiently.

Preclinical studies have provided valuable insights into the pharmacological profile of this compound. Initial experiments have demonstrated its ability to modulate the activity of certain neurotransmitter receptors, suggesting potential therapeutic benefits in treating neurological disorders. Additionally, the compound has shown favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) profiles. These findings have encouraged further investigation into its clinical potential.

The development of novel pharmaceuticals relies heavily on the availability of accurate and comprehensive data on their chemical properties and biological activities. The case of 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide exemplifies the importance of such information in guiding drug discovery efforts. Detailed characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been crucial in understanding its molecular structure and behavior.

In conclusion, 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(1-methylpiperidin-4-yl)ethyl]piperidine-4-carboxamide (CAS No. 1252309-33-3) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, particularly in the treatment of neurological disorders. Advances in synthetic chemistry and preclinical studies have provided valuable insights into its pharmacological properties, paving the way for further exploration of its therapeutic potential.